molecular formula C8H16O B8682260 (3-Ethylcyclopentyl)methanol

(3-Ethylcyclopentyl)methanol

Cat. No.: B8682260
M. Wt: 128.21 g/mol
InChI Key: OOXRLWVWALNZKU-UHFFFAOYSA-N
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Description

(3-Ethylcyclopentyl)methanol is a useful research compound. Its molecular formula is C8H16O and its molecular weight is 128.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H16O

Molecular Weight

128.21 g/mol

IUPAC Name

(3-ethylcyclopentyl)methanol

InChI

InChI=1S/C8H16O/c1-2-7-3-4-8(5-7)6-9/h7-9H,2-6H2,1H3

InChI Key

OOXRLWVWALNZKU-UHFFFAOYSA-N

Canonical SMILES

CCC1CCC(C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 3-ethylcyclopentanecarboxylate (1.50 g, 9.61 mmol) in THF (10 mL) was added LAH (1 M in THF; 9.6 mL, 9.6 mmol) at 0° C., and the reaction mixture was stirred at 0° C. for 1 hour. The reaction mixture was quenched with saturated Na2SO4, filtered through a pad of celite, washing with ethyl acetate, and the filtrate was concentrated to dryness to afford (3-ethylcyclopentyl)methanol (mixture of cis and trans isomers).
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1.5 g
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reactant
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9.6 mL
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10 mL
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